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Compound of Interest

Compound Name:

Tert-butyl 2,6-

diazaspiro[3.5]nonane-2-

carboxylate

CAS No.: 1086394-57-1

Cat. No.: B1520058

Get Quote

In the relentless pursuit of novel therapeutics with enhanced efficacy, selectivity, and superior

pharmacokinetic profiles, medicinal chemists are increasingly venturing beyond the "flatland" of

traditional aromatic compounds.[1][2] This paradigm shift towards three-dimensional (3D)

molecular architectures has spotlighted spirocycles as privileged scaffolds.[3] Diazaspirocycles,

in particular, which feature two nitrogen atoms at a spirocyclic junction, offer a rigid and well-

defined 3D geometry. This rigidity can lead to improved target binding, enhanced metabolic

stability, and more favorable physicochemical properties compared to their non-spirocyclic

counterparts.[2]

This guide provides a comprehensive technical overview of the diazaspiro[3.5]nonane core, a

unique bicyclic heterocycle composed of a four-membered azetidine ring fused to a six-

membered piperidine ring via a shared carbon atom. We will delve into its key structural

features, conformational landscape, synthetic accessibility, and its burgeoning role as a

versatile building block in contemporary drug discovery programs.
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Core Structure and Physicochemical Properties
The fundamental structure of a diazaspiro[3.5]nonane consists of a cyclobutane ring and a

cyclohexane ring sharing a single carbon atom, with two of the ring carbons replaced by

nitrogen atoms. The most common isomers in medicinal chemistry are the 2,7-

diazaspiro[3.5]nonane and the 2,6-diazaspiro[3.5]nonane. This unique fusion imparts

significant rigidity and a distinct three-dimensional shape that can be exploited to probe the

complex topographies of biological targets.

The inherent properties of this scaffold, such as its basicity and lipophilicity, are critical

determinants of its potential for development into a drug candidate with favorable ADME

(absorption, distribution, metabolism, and excretion) characteristics.
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Caption: General structure of the 2,7-diazaspiro[3.5]nonane core.

A summary of the key computed physicochemical properties for the parent 7-

azaspiro[3.5]nonane and 2,7-diazaspiro[3.5]nonane is presented below. It is important to note

that these are computationally predicted values and may differ from experimental results.
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Property 7-Azaspiro[3.5]nonane 2,7-Diazaspiro[3.5]nonane

Molecular Formula C₈H₁₅N C₇H₁₄N₂

Molecular Weight 125.21 g/mol [4] 126.20 g/mol [5]

Predicted pKa (strongest

basic)
10.5 Not available

Predicted XLogP3 1.8[4] -0.3[5]

Topological Polar Surface Area 12 Å²[4] 24.1 Å²[5]

Complexity 97.1[4] 99.5[5]

Conformational Analysis
The conformational behavior of the diazaspiro[3.5]nonane core is a key determinant of its utility

in drug design. The spiro-fusion of the strained azetidine ring with the more flexible piperidine

ring restricts the overall conformational freedom of the molecule.[6]

The piperidine ring in a diazaspiro[3.5]nonane can, in principle, adopt chair, boat, and twist-

boat conformations. However, the energetic barrier to ring-flipping and the preference for a

particular conformation are significantly influenced by the rigid azetidine ring and the nature

and position of any substituents. The chair conformation is generally the most stable,

minimizing steric and torsional strain. The orientation of substituents (axial vs. equatorial) on

the piperidine ring will dictate the vectoral presentation of these groups into the surrounding

chemical space, a critical consideration for optimizing interactions with a biological target.
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Caption: Conformational landscape of the piperidine ring in a diazaspiro[3.5]nonane.

Synthesis of the Diazaspiro[3.5]nonane Core
The synthetic accessibility of a scaffold is a crucial factor for its widespread adoption in drug

discovery.[1] The synthesis of diazaspiro[3.5]nonanes often involves multi-step sequences.[7]

One common strategy involves the construction of the requisite quaternary spiro-center,

followed by ring-closing reactions to form the azetidine and piperidine rings.

Generalized Synthetic Workflow
Below is a generalized workflow for the synthesis of a diazaspiro[3.5]nonane derivative, based

on common synthetic strategies.

Starting Material
(e.g., Substituted Piperidinone) Introduction of Azetidine Precursor Formation of Quaternary Center Cyclization to form Azetidine Ring Functional Group Manipulation / Deprotection Diazaspiro[3.5]nonane Core
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Caption: Generalized synthetic workflow for diazaspiro[3.5]nonane synthesis.

Exemplary Experimental Protocol: Synthesis of a 2,5-
dioxa-8-azaspiro[3.5]nonane derivative
The following protocol is a representative example of a synthetic route to a related oxa-

azaspiro[3.5]nonane, illustrating the key chemical transformations involved.[8]

Step 1: Acylation. To a solution of 3-((benzylamino)methyl)oxetan-3-ol and a suitable base

(e.g., triethylamine) in a solvent like dichloromethane, chloroacetyl chloride is added

dropwise at a controlled temperature (e.g., not exceeding 10°C). The reaction is then

allowed to proceed to completion at room temperature.

Step 2: Cyclization. The product from Step 1 undergoes self-cyclization in an inert

atmosphere and a suitable solvent, in the presence of a second base, to form the lactam

intermediate.

Step 3: Reduction. The lactam is then reduced using a suitable reducing agent in an inert

atmosphere and an appropriate solvent.

Step 4: Deprotection. The final step involves the removal of the benzyl protecting group,

typically through catalytic hydrogenation, to yield the desired spirocyclic amine.

Applications in Medicinal Chemistry and Drug
Discovery
The diazaspiro[3.5]nonane core is gaining traction in medicinal chemistry, primarily as a

bioisosteric replacement for other cyclic amine motifs, such as piperazine.[2][9] Bioisosteric

replacement is a strategy used to modify a lead compound by exchanging an atom or a group

of atoms with a broadly similar alternative, with the goal of creating a new molecule with similar

biological properties but improved physicochemical or pharmacokinetic characteristics.[10][11]

The rigid, 3D nature of the diazaspiro[3.5]nonane scaffold can offer several advantages over

more flexible rings like piperazine:
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Improved Selectivity: The constrained conformation can lead to more specific interactions

with the target protein, reducing off-target effects.

Enhanced Metabolic Stability: The quaternary spiro-carbon can block potential sites of

metabolism.

Favorable Physicochemical Properties: Introduction of the spirocyclic core can modulate

properties like solubility and lipophilicity.[6]

Novel Chemical Space: The use of such scaffolds allows for the exploration of novel

chemical space and the generation of new intellectual property.

Case Study: GPR119 Agonists for Type 2 Diabetes
Derivatives of 7-azaspiro[3.5]nonane have been successfully developed as potent agonists of

the G protein-coupled receptor 119 (GPR119).[1] GPR119 is expressed in pancreatic β-cells

and intestinal L-cells and is a promising therapeutic target for the treatment of type 2 diabetes

and obesity. Agonism of GPR119 leads to the release of insulin and glucagon-like peptide-1

(GLP-1), both of which play crucial roles in glucose homeostasis.
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Caption: Simplified GPR119 signaling pathway activated by an azaspiro[3.5]nonane-based

agonist.[1]

Spectroscopic Characterization
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The structural elucidation of diazaspiro[3.5]nonane derivatives relies on a combination of

standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for

determining the connectivity and stereochemistry of the molecule. The chemical shifts and

coupling constants of the protons on the azetidine and piperidine rings provide valuable

information about their conformation. Techniques like Nuclear Overhauser Effect

Spectroscopy (NOESY) can be used to establish through-space proximities of protons,

further defining the 3D structure.[12]

Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation

pattern, confirming the elemental composition of the synthesized compounds.

Infrared (IR) Spectroscopy: IR spectroscopy can identify the presence of key functional

groups, such as N-H and C-N bonds within the heterocyclic rings.

Conclusion
The diazaspiro[3.5]nonane core represents a valuable and increasingly utilized scaffold in

modern drug discovery. Its inherent three-dimensionality, structural rigidity, and ability to serve

as a bioisostere for more traditional cyclic amines make it an attractive building block for the

design of novel therapeutics with improved pharmacological profiles. As synthetic

methodologies for accessing this core become more streamlined, we can anticipate its even

wider application in the development of next-generation medicines targeting a broad range of

diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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